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Compound of Interest

Compound Name: Thiazine Red R

Cat. No.: B1345958 Get Quote

An In-depth Technical Guide on the Core Solubility and Stability of Thiazine Red R

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Thiazine Red R (C.I. 14780). The information herein is intended to support research,

development, and quality control activities where this benzothiazole-derived azo dye is utilized.

Thiazine Red R is a valuable tool in various biomedical research applications, including the

study of protein aggregation in neurodegenerative diseases.[1][2]

Core Properties of Thiazine Red R
Thiazine Red R is a synthetic dye with the molecular formula C₂₄H₁₅N₃Na₂O₇S₃ and a

molecular weight of 599.57 g/mol .[1][3] It is recognized for its fluorescent properties and its

ability to bind to specific protein structures, such as amyloid plaques and neurofibrillary tangles.

[2]

Solubility Profile
While precise quantitative solubility data for Thiazine Red R is not extensively documented in

publicly available literature, its qualitative solubility in common laboratory solvents has been

reported. The dye is generally soluble in polar solvents like water and ethanol.[1][3][4][5]

Table 1: Qualitative Solubility of Thiazine Red R
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Solvent Solubility Observations

Water Soluble[1][3][5]
Forms a red to product red

solution.[3]

Ethanol Soluble[1][3] Forms a red solution.[3]

For applications requiring precise concentrations, it is imperative to experimentally determine

the solubility of Thiazine Red R in the specific solvent system and conditions (e.g.,

temperature, pH) to be used.

Stability Characteristics
The stability of Thiazine Red R is a critical factor for its consistent performance in experimental

assays and for its storage. The dye powder is generally considered to be stable for many years

under appropriate storage conditions.[4] However, its stability in solution is influenced by

several factors, including pH, light, and temperature.

Table 2: Stability of Thiazine Red R under Various Conditions
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Condition Observation Reference

pH

Strong Sulfuric Acid

The dye solution turns from red

to a red-light purple.[3] Upon

dilution, a red-light purple

precipitate is formed.[1][3]

[1][3]

Strong Hydrochloric Acid
A red-light purple precipitate is

formed.[3]
[3]

Thick Sodium Hydroxide

Solution
A red precipitate is formed.[1] [1]

Light

Blue Light
The color of the dye changes

from pink to red.[1][3]
[1][3]

Temperature

Normal Ambient Temperatures
The dye is stable when used

as recommended.[5]
[5]

Experimental Protocols
Detailed methodologies for the determination of solubility and stability of Thiazine Red R are

provided below. These protocols are based on standard methods for dye characterization and

can be adapted to specific research requirements.

Determination of Solubility by UV-Vis
Spectrophotometry
This method quantifies solubility by correlating the absorbance of a saturated solution to its

concentration using the Beer-Lambert law.

1. Preparation of a Calibration Curve:
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Prepare a stock solution of Thiazine Red R of a known concentration (e.g., 1 mg/mL) in the
solvent of interest.
Perform serial dilutions to create a series of standard solutions with decreasing, known
concentrations.
Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (λmax) using a UV-Vis spectrophotometer.
Plot a graph of absorbance versus concentration to generate a calibration curve and
determine the linear regression equation.

2. Preparation of a Saturated Solution:

Add an excess amount of Thiazine Red R powder to the solvent in a sealed, light-protected
container.
Agitate the mixture at a constant, controlled temperature for a sufficient duration (e.g., 24-48
hours) to ensure equilibrium is reached.

3. Measurement and Calculation:

After equilibration, allow the undissolved solid to settle.
Carefully withdraw a known volume of the supernatant and filter it through a 0.45 µm syringe
filter to remove any suspended particles.
Dilute the clear, saturated solution with the solvent to a concentration that falls within the
linear range of the previously generated calibration curve.
Measure the absorbance of the diluted solution at λmax.
Use the equation from the calibration curve to calculate the concentration of the diluted
solution.
Calculate the solubility of Thiazine Red R by multiplying the calculated concentration by the
dilution factor.

Stability Assessment under Different Conditions
This protocol outlines a general method for evaluating the stability of Thiazine Red R in

solution when exposed to varying pH, temperature, and light conditions.

1. Experimental Setup:

Prepare a solution of Thiazine Red R of a known initial concentration in the desired solvent.
For pH stability, prepare a series of solutions in buffers of different pH values (e.g., pH 4, 7,
9).
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For thermal stability, incubate solutions at different temperatures (e.g., 4°C, 25°C, 37°C,
50°C) in the dark.
For photostability, expose solutions to a controlled light source, such as one compliant with
ICH Q1B guidelines, while keeping a control sample in the dark.[6][7]

2. Sample Collection and Analysis:

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each
experimental and control solution.
Analyze the concentration of Thiazine Red R in each aliquot using a suitable and validated
analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).

3. Data Analysis:

Plot the concentration of Thiazine Red R as a function of time for each condition.
Calculate the degradation rate constant and the half-life of the dye under each condition to
quantify its stability.

Visualized Workflows
The following diagrams illustrate the logical workflows for the experimental determination of the

solubility and stability of Thiazine Red R.
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Workflow for Solubility Determination

Calibration Curve Preparation

Saturated Solution Analysis

Prepare Stock Solution

Perform Serial Dilutions

Measure Absorbance of Standards

Plot Absorbance vs. Concentration

Calculate Concentration using Calibration Curve

Prepare Saturated Solution (Excess Solute)

Equilibrate (e.g., 24-48h)

Filter Supernatant

Dilute to Linear Range

Measure Absorbance

Determine Solubility (Concentration x Dilution Factor)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination of Thiazine Red R.
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Workflow for Stability Assessment

Exposure to Conditions

Prepare Thiazine Red R Solution of Known Concentration

pH Variation (e.g., pH 4, 7, 9) Temperature Variation (e.g., 4°C, 25°C, 50°C) Light Exposure (ICH Q1B) vs. Dark Control

Collect Aliquots at Time Intervals

Analyze Concentration (UV-Vis or HPLC)

Plot Concentration vs. Time

Calculate Degradation Rate and Half-life

Click to download full resolution via product page

Caption: Workflow for Stability Assessment of Thiazine Red R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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